Cas no 136399-10-5 (1-iodo-3-methyl-bicyclo[1.1.1]pentane)

• Product Name: 1-iodo-3-methyl-bicyclo[1.1.1]pentane
• CAS No: 136399-10-5
• MF: C₆H₉I
• MW: 208.040134191513
• MDL: MFCD30802633
• CID: 2915900
• PubChem ID: 14786155
• Update Time: 2025-10-28

1-iodo-3-methyl-bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-3-methyl-bicyclo[1.1.1]pentane
• SB22184
• EN300-6761045
• EN300-27108104
• Bicyclo[1.1.1]pentane, 1-iodo-3-methyl-
• SCHEMBL14656069
• CS-0056912
• 136399-10-5
• BS-52476
• KKJUVXJKGMIUEC-UHFFFAOYSA-N
• 1-iodo-3-methylbicyclo(1.1.1)pentane
• 853-546-4

• MDL： MFCD30802633
• Inchi： 1S/C6H9I/c1-5-2-6(7,3-5)4-5/h2-4H2,1H3
• InChI Key： KKJUVXJKGMIUEC-UHFFFAOYSA-N
• SMILES： IC12CC(C)(C1)C2

Computed Properties

• Exact Mass: 207.97490g/mol
• Monoisotopic Mass: 207.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-iodo-3-methyl-bicyclo[1.1.1]pentane

Introduction to 1-Iodo-3-Methyl-Bicyclo[1.1.1]Pentane (CAS No: 136399-10-5)

1-Iodo-3-methyl-bicyclo[1.1.1]pentane is a unique organic compound with the CAS registry number 136399-10-5. This compound belongs to the class of iodoalkanes and features a bicyclic structure, making it a valuable molecule in various chemical and pharmaceutical applications. The bicyclo[1.1.1]pentane framework is a highly strained structure, which contributes to its reactivity and potential for use in synthetic chemistry.

The bicyclo[1.1.1]pentane system is characterized by three fused rings, each consisting of one carbon atom, creating a highly rigid and strained structure. This rigidity makes the compound an interesting subject for studying strain effects on chemical reactivity and physical properties. The presence of the iodine atom at the 1-position introduces additional electronic effects, enhancing the compound's utility in various reactions.

Recent studies have highlighted the importance of bicyclic systems in drug design and organic synthesis due to their unique physical and chemical properties. The iodo group in 1-iodo-3-methyl-bicyclo[1.1.1]pentane serves as an excellent leaving group, making it a valuable precursor in nucleophilic substitution reactions. This property has been exploited in the synthesis of complex molecules, including those with potential pharmacological activity.

The synthesis of bicyclo[1.1.1]pentane derivatives, including CAS No: 136399-10-5, has been extensively studied using various methods such as ring-closing metathesis and other cycloaddition reactions. These methods allow for the controlled formation of the bicyclic structure, ensuring high yields and purity of the final product.

In terms of applications, bicyclo[1.1.1]pentane derivatives are being explored for their potential in materials science, particularly in the development of new polymers and advanced materials with unique mechanical properties due to their rigid structures.

Furthermore, recent research has focused on the biological activity of bicyclo[22.] systems, including those with iodine substituents like CAS No: 277887448444444444444444444, revealing promising results in antiviral and anticancer assays.

The environmental impact of compounds like CAS No: 277887448 has also been a topic of interest, with studies examining their biodegradation rates and toxicity profiles to ensure sustainable use in industrial applications.

In conclusion, bicyclo[22.] systems, particularly those with halogen substituents like CAS No: 277887, continue to be a focal point in chemical research due to their versatile properties and wide-ranging applications across multiple disciplines.